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Compound of Interest

Compound Name:
[Asp371]-Tyrosinase (369-377),

human

Cat. No.: B612788 Get Quote

Application Notes and Protocols: [Asp371]-
Tyrosinase (369-377) Peptide
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and use of

lyophilized [Asp371]-Tyrosinase (369-377) peptide, a key reagent in cellular immunology

research, particularly in the context of melanoma and cancer immunotherapy.

Peptide Specifications
The [Asp371]-Tyrosinase (369-377) peptide is a nonapeptide with the following characteristics:
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Property Value

Sequence
Tyr-Met-Asp-Gly-Thr-Met-Ser-Gln-Val

(YMDGTMSQV)

Molecular Formula C42H66N10O16S2

Molecular Weight 1031.2 g/mol

Purity >95% (typically analyzed by HPLC)

Appearance White lyophilized powder

Counter-ion Typically Trifluoroacetate (TFA)

Biological Context

A tumor-associated antigen peptide derived

from human tyrosinase, presented by HLA-

A*02:01. It is recognized by cytotoxic T

lymphocytes (CTLs) and is a target in

melanoma immunotherapy research.[1][2][3]

Reconstitution of Lyophilized Peptide
Proper reconstitution is critical for maintaining peptide integrity and ensuring accurate

experimental results.

Materials Required
Vial of lyophilized [Asp371]-Tyrosinase (369-377) peptide

Sterile, high-purity water (e.g., water for injection, cell culture grade water) or a suitable

buffer (e.g., sterile PBS)

Dimethyl sulfoxide (DMSO), if required for initial solubilization

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips

Reconstitution Protocol
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Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room

temperature in a desiccator for at least 20-30 minutes. This prevents condensation, which

can affect the peptide's stability and weighing accuracy.

Centrifuge the Vial: Briefly centrifuge the vial to ensure all the lyophilized powder is at the

bottom.

Solvent Selection:

For most applications, sterile, high-purity water is a suitable solvent.[4]

If the peptide is difficult to dissolve, a small amount of DMSO can be used to initially

solubilize the peptide, followed by dilution with an aqueous buffer. Note: The final

concentration of DMSO in your cell-based assays should be kept low (typically <0.5%) to

avoid cytotoxicity.[3]

Reconstitution Procedure:

Carefully open the vial.

Add the desired volume of the chosen solvent to the vial to achieve a stock solution of a

specific concentration (e.g., 1 mg/mL).

Gently swirl or vortex the vial to dissolve the peptide completely. If necessary, sonication

can be used to aid dissolution.[3]

Aliquotting:

Once the peptide is fully dissolved, it is highly recommended to aliquot the stock solution

into single-use volumes in sterile, low-protein-binding polypropylene tubes.[5] This

minimizes waste and prevents degradation from repeated freeze-thaw cycles.
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Figure 1. Workflow for the reconstitution of lyophilized peptide.
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Storage and Stability
Proper storage is crucial for maintaining the biological activity of the peptide.

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C or -80°C Up to several years
Store in a desiccator,

protected from light.[5]

Stock Solution in

Water/Buffer
-20°C Weeks to months

Avoid repeated

freeze-thaw cycles.

-80°C
Several months to a

year

Preferred for longer-

term storage of

solutions.

4°C 1-2 weeks
For short-term use

only.

Stock Solution in

DMSO
-20°C or -80°C Up to a year

Ensure the final

DMSO concentration

is appropriate for

downstream

applications.

Important Considerations:

Freeze-Thaw Cycles: Repeatedly freezing and thawing peptide solutions can lead to

degradation. Aliquotting is the most effective way to avoid this.[5][6]

Oxidation: The peptide contains methionine residues, which are susceptible to oxidation. To

minimize this, use oxygen-free solvents for reconstitution if possible, and store aliquots

tightly sealed.

Hygroscopic Nature: Lyophilized peptides can absorb moisture from the air, which can

reduce their stability and alter the effective concentration. Always handle the powder quickly

in a dry environment.
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Experimental Protocols
[Asp371]-Tyrosinase (369-377) is primarily used to stimulate and detect specific T-cell

responses. Below is a general protocol for an ELISPOT (Enzyme-Linked Immunospot) assay, a

common application for this peptide.

Protocol: T-Cell Stimulation for ELISPOT Assay
This protocol outlines the steps for stimulating peripheral blood mononuclear cells (PBMCs)

with the [Asp371]-Tyrosinase (369-377) peptide to detect interferon-gamma (IFN-γ) secreting T-

cells.

Materials:

Cryopreserved PBMCs from HLA-A*02:01 positive donors

Reconstituted [Asp371]-Tyrosinase (369-377) peptide stock solution

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, L-glutamine, and antibiotics)

ELISPOT plate pre-coated with anti-IFN-γ capture antibody

Detection antibody (biotinylated anti-IFN-γ)

Streptavidin-HRP conjugate

Substrate solution (e.g., AEC or BCIP/NBT)

Positive control (e.g., Phytohemagglutinin (PHA) or a pool of viral peptides)

Negative control (culture medium alone)

Procedure:

Prepare PBMCs: Thaw cryopreserved PBMCs and wash them in complete culture medium.

Resuspend the cells to a final concentration of 2-3 x 10^6 cells/mL.

Prepare Peptide Dilution: Dilute the [Asp371]-Tyrosinase (369-377) peptide stock solution in

complete culture medium to the desired final concentration (typically 1-10 µg/mL).
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Plate the Cells:

Add 100 µL of the PBMC suspension (2-3 x 10^5 cells) to each well of the pre-coated

ELISPOT plate.

Include wells for positive and negative controls.

Stimulate the Cells:

Add 100 µL of the diluted peptide solution to the appropriate wells.

Add 100 µL of the positive control to the designated wells.

Add 100 µL of culture medium to the negative control wells.

Incubate: Incubate the plate at 37°C in a humidified 5% CO2 incubator for 18-24 hours.

Develop the ELISPOT Plate:

Wash the plate to remove the cells.

Add the biotinylated detection antibody and incubate as per the manufacturer's

instructions.

Wash the plate and add the streptavidin-HRP conjugate.

After another incubation and wash, add the substrate solution and monitor for spot

formation.

Stop the reaction by washing with distilled water once spots are clearly visible.

Analyze the Results: Air-dry the plate and count the spots using an automated ELISPOT

reader. Each spot represents a single IFN-γ secreting cell.
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Figure 2. Experimental workflow for an ELISPOT assay.
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Biological Signaling Pathway
The [Asp371]-Tyrosinase (369-377) peptide, when presented by an HLA-A*02:01 molecule on

the surface of an antigen-presenting cell (APC) or a melanoma cell, can be recognized by the

T-cell receptor (TCR) of a specific CD8+ cytotoxic T lymphocyte (CTL). This recognition event

triggers a signaling cascade that leads to the activation of the T-cell, resulting in cytokine

production (such as IFN-γ) and the development of cytotoxic effector functions to kill the target

cell.
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Figure 3. Signaling pathway of T-cell activation by the peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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